N-(4-methylphenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine

• IUPAC Name: N-(4-methylphenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine
• InChI: InChI=1S/C23H23N7/c1-17-7-9-18(10-8-17)26-22-20-21(25-12-11-24-20)27-23(28-22)30-15-13-29(14-16-30)19-5-3-2-4-6-19/h2-12H,13-16H2,1H3,(H,25,26,27,28)
• InChI Key: XVJNZOWLONAGMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NC(=NC3=NC=CN=C32)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C23H23N7
• Molecular Weight: 397.5 g/mol

Description

N-(4-methylphenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine, also known as MPPA, is a small molecule compound that has been of interest to the scientific community due to its potential uses as a therapeutic agent. MPPA has been shown to have a variety of biochemical and physiological effects, which make it a promising candidate for further research.

Scientific Research Applications

Antioxidant and Anti-inflammatory Properties

A novel series of N-substituted 2,4-diaminopteridines, which share structural similarities with "N-(4-methylphenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine," have been synthesized and evaluated for their antioxidant properties. These compounds exhibited potent lipid antioxidant properties, and some also inhibited soybean lipoxygenase, suggesting potential anti-inflammatory applications. For example, one derivative demonstrated potent anti-inflammatory activity in a rat model of colitis, highlighting the therapeutic potential of these compounds in diseases involving reactive oxygen species (Pontiki et al., 2015).

Synthesis and Structural Studies

Research into pteridin-4-one derivatives, which are structurally related to "N-(4-methylphenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine," has provided insights into the synthesis and potential applications of these compounds. One study detailed the conversion of 2-aminopyrazine-3-carboxamide and its derivatives into various pteridin-4-one derivatives. These synthetic pathways offer a foundation for developing novel compounds with potential medicinal applications (Albert, 1979).

Anticonvulsant Evaluation

A series of N-(3-chloro-2-oxo-4-substituted phenyl azetidin-1-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide derivatives were synthesized and evaluated for their anticonvulsant activity. Although not directly related to "N-(4-methylphenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine," this study exemplifies the exploration of structurally diverse compounds for neurological applications (Ghodke et al., 2017).

Pteridine Reductase Inhibitors and Antimalarial Activity

Investigations into pteridine derivatives for their potential as pteridine reductase inhibitors highlight the role of such compounds in targeting parasitic diseases like visceral leishmaniasis. One study utilized rational drug design to identify compounds that bind to the enzyme pteridine reductase 1 in Leishmania parasites, demonstrating the potential of these derivatives in developing treatments for neglected diseases (Kaur et al., 2010).